Cas no 1805247-26-0 (4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1805247-26-0
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4915321
• Update Time: 2025-07-23

4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H7BrF2N2O/c8-4-1-3(2-11)6(13)5(12-4)7(9)10/h1,7,13H,2,11H2
• InChI Key： PFGFQMWPXCXVOO-UHFFFAOYSA-N
• SMILES： BrC1=CC(CN)=C(C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.6
• Topological Polar Surface Area: 59.1

Additional information on 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-hydroxypyridine

Comprehensive Overview of 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805247-26-0)

The compound 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805247-26-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a bromine substituent, a difluoromethyl group, and an aminomethyl side chain, this molecule exhibits remarkable potential in drug discovery and material science applications. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing novel therapeutics and functional materials.

In recent years, the demand for fluorinated pyridines like 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-hydroxypyridine has surged due to their enhanced bioavailability and metabolic stability. These properties make them ideal candidates for medicinal chemistry projects, especially in the design of kinase inhibitors and antimicrobial agents. The presence of both bromo and difluoromethyl groups allows for versatile chemical modifications, enabling researchers to fine-tune the compound's reactivity and biological activity. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where tailored molecular structures are critical.

From a synthetic chemistry perspective, CAS No. 1805247-26-0 serves as a valuable intermediate in multi-step organic transformations. Its hydroxypyridine core is amenable to various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig cross-couplings, which are widely used in API (Active Pharmaceutical Ingredient) synthesis. Additionally, the aminomethyl functionality provides a handle for further derivatization, making it a versatile scaffold for constructing complex molecules. This versatility has led to its inclusion in high-throughput screening libraries for drug discovery programs.

Environmental and regulatory considerations also play a role in the growing interest in 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-hydroxypyridine. As industries shift toward green chemistry principles, researchers are exploring sustainable methods to synthesize and functionalize such compounds. The incorporation of fluorine atoms is particularly noteworthy, as it often enhances a molecule's binding affinity and selectivity while minimizing unwanted side effects. These attributes resonate with the broader push for safer and more efficient chemical processes in both academia and industry.

In summary, 4-(Aminomethyl)-6-bromo-2-(difluoromethyl)-3-hydroxypyridine (CAS No. 1805247-26-0) represents a cutting-edge example of modern heterocyclic chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its importance in contemporary scientific research. As the fields of drug development and material science continue to evolve, this compound is poised to remain a key player in innovative solutions for global challenges.